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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Endophenazine B, a glycosylated phenazine natural product, has emerged as a promising

candidate in the search for novel antibiotics. Produced by the endophytic actinomycete

Streptomyces anulatus, this compound demonstrates notable antimicrobial activity, particularly

against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

This technical guide provides a comprehensive overview of Endophenazine B, consolidating

the current knowledge on its biosynthesis, mechanism of action, antimicrobial spectrum, and

the methodologies for its production and characterization. This document is intended to serve

as a foundational resource for researchers and drug development professionals interested in

the therapeutic potential of Endophenazine B. While in vitro data is encouraging, it is

important to note the current absence of published in vivo efficacy studies and clinical trials.

Introduction to Endophenazine B
Endophenazine B belongs to the phenazine class of heterocyclic nitrogen-containing

compounds, which are known for their diverse biological activities. It is one of several

endophenazines (A-D) isolated from the culture broth of Streptomyces anulatus, an

endosymbiont found in arthropods. The structure of Endophenazine B is characterized by a

phenazine core with a glycosidic linkage, a feature that differentiates it from many other

phenazine antibiotics.[1]
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Antimicrobial Activity
Quantitative studies have demonstrated the potent antibacterial properties of Endophenazine
B, especially against pathogenic staphylococci. The minimum inhibitory concentration (MIC)

and minimum bactericidal concentration (MBC) values highlight its efficacy.

Table 1: Antimicrobial Spectrum of Endophenazine B
Test Organism Strain MIC (µg/mL) MBC (µg/mL) Reference

Staphylococcus

aureus
ATCC 25923 8 - 32 32 - 128 [2]

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Clinical Isolate 8 - 32 32 - 128 [2]

Mechanism of Action
The precise mechanism of action for Endophenazine B has not been empirically determined in

dedicated studies. However, based on the well-established mode of action for the broader

phenazine class of antibiotics, a plausible mechanism can be inferred. Phenazines are redox-

active molecules that can participate in cellular electron transfer processes. Their antimicrobial

activity is largely attributed to the generation of reactive oxygen species (ROS), such as

superoxide radicals and hydrogen peroxide. This oxidative stress can lead to widespread

damage to cellular components, including DNA, proteins, and lipids, ultimately resulting in

bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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